Cas no 221179-71-1 (2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone)

• Product Name: 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone
• CAS No: 221179-71-1
• MF: C₁₅H₁₂F₂O₂
• MW: 262.251391410828
• MDL: MFCD12974696
• CID: 2092188
• PubChem ID: 79021918
• Update Time: 2025-10-30

2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone
• CS-0323969
• 2-(3,4-difluorophenyl)-1-(4-methoxyphenyl)ethan-1-one
• DB-226530
• WIA17971
• AKOS017560567
• 221179-71-1
• AS-68482
• MFCD12974696
• 2-(3,4-Difluorophenyl)-4'-methoxyacetophenone

• MDL： MFCD12974696
• Inchi： 1S/C15H12F2O2/c1-19-12-5-3-11(4-6-12)15(18)9-10-2-7-13(16)14(17)8-10/h2-8H,9H2,1H3
• InChI Key： UYHZUQFBVHICAW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C1C=CC(=CC=1)OC)=O)F

Computed Properties

• Exact Mass: 262.08053595g/mol
• Monoisotopic Mass: 262.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone

Professional Introduction to 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone (CAS No. 221179-71-1)

2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 221179-71-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a conjugated system with fluoro and methoxy substituents, has garnered attention due to its structural features and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its aromatic rings imparts unique electronic properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone consists of an acetyl group linked to a phenyl ring that is further substituted with a 3,4-difluorophenyl moiety. The 3,4-difluorophenyl group introduces fluorine atoms at the ortho positions, which are known to modulate the reactivity and metabolic stability of pharmaceutical compounds. Fluorine atoms can enhance binding affinity to biological targets by increasing lipophilicity and influencing hydrogen bonding interactions. In contrast, the 4-methoxyphenyl group provides a methoxy substituent at the para position, which can serve as a metabolic handle and influence the compound's pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings has been extensively studied for its ability to improve pharmacological properties such as bioavailability, metabolic stability, and binding affinity. For instance, fluoro-substituted molecules have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The compound 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone exemplifies this trend, as its dual substitution pattern may confer enhanced efficacy and selectivity in therapeutic applications.

One of the most compelling aspects of 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone is its potential as a key intermediate in synthesizing more complex drug candidates. The acetyl group in this molecule can be further modified through various chemical transformations, such as condensation reactions with amines to form amides or enaminones. These derivatives have been explored for their biological activities in preclinical studies. For example, amides derived from aryl ketones are known to exhibit inhibitory effects on enzymes involved in inflammatory pathways. The combination of fluoro and methoxy groups in 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone may enhance its interactions with such targets.

Recent research has also demonstrated the utility of this compound in designing molecules with improved pharmacokinetic profiles. The electronic distribution influenced by the 3,4-Difluorophenyl and 4-Methoxyphenyl substituents can modulate solubility, permeability across biological membranes (P-glycoprotein transport), and metabolic clearance rates. These factors are critical for optimizing drug delivery systems and ensuring therapeutic efficacy. Computational modeling studies have been employed to predict how these structural features influence molecular interactions with biological targets, providing insights into potential drug-like properties.

The synthesis of 2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone involves multi-step organic reactions that highlight its synthetic versatility. Key synthetic strategies include cross-coupling reactions such as Suzuki-Miyaura couplings to introduce aryl groups and Friedel-Crafts acylation for acetyl group formation. These methodologies align with modern trends in green chemistry, emphasizing efficient and sustainable synthetic routes. The compound's stability under various reaction conditions makes it a suitable candidate for large-scale production if required for industrial applications.

In conclusion,2-(3,4-Difluorophenyl)-1-(4-methoxyphenyl)ethanone (CAS No. 221179-71-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—combining fluoro and methoxy substituents—offer opportunities for designing molecules with enhanced biological activity and favorable pharmacokinetic properties. Ongoing research continues to explore its potential applications in drug development, underscoring its significance in modern medicinal chemistry.